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Compound of Interest

Compound Name: 6-Methoxyflavone

Cat. No.: B191845

For researchers and scientists in the dynamic field of drug development, the safe handling and
disposal of chemical compounds are paramount. This guide provides essential, step-by-step
procedures for the proper disposal of 6-methoxyflavone, ensuring the safety of laboratory
personnel and compliance with environmental regulations.

l. Understanding the Hazards

6-Methoxyflavone is a compound that requires careful handling due to its potential health
effects. It is classified as an irritant, causing skin and serious eye irritation.[1][2][3][4] It may
also cause respiratory irritation.[2][3][4] Therefore, adherence to safety protocols during
handling and disposal is critical.

Il. Safety Data Summary

The following table summarizes the key hazard and precautionary statements associated with
6-methoxyflavone.
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Category Code Statement

Causes skin irritation.[1][2][3]
[4]

Hazard Statements H315

Causes serious eye irritation.

H319
[2](3][4]
May cause respirato
H335 o Y ) P v
irritation.[2][3][4]
Avoid breathing
Precautionary Statements P261 dust/fume/gas/mist/vapors/spr
ay.[2]
Wear protective
loves/protective clothing/eye
P280 g .p ) gey
protection/face protection.[1][2]
(3]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[1][2]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Call a POISON CENTER or
P312 .
doctor if you feel unwell.[1]
Dispose of contents/container
P501 in accordance with local

regulations.[2]

lll. Personal Protective Equipment (PPE)

Before handling 6-methoxyflavone for any purpose, including disposal, it is mandatory to wear
the appropriate personal protective equipment.
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o Eye Protection: Goggles compliant with European standard EN 166 or equivalent.[1]
e Hand Protection: Protective gloves.
e Skin and Body Protection: Long-sleeved clothing.[1]

IV. Spill and Accidental Release Measures

In the event of a spill, the following steps should be taken immediately:

Ensure adequate ventilation.

Avoid dust formation.[5]

Use personal protective equipment as required.[5]

Sweep up the spilled material and shovel it into a suitable container for disposal.[1][5]

Keep the collected material in a suitable, closed container for disposal.[1]

V. Step-by-Step Disposal Protocol

The disposal of 6-methoxyflavone waste must be conducted in a manner that ensures safety
and environmental protection. As a solid chemical waste, it should not be disposed of in regular
trash or down the drain.

Experimental Protocol for Disposal of Solid 6-Methoxyflavone Waste:
e Segregation:

o ldentify all waste containing 6-methoxyflavone, including unused product, contaminated
lab supplies (e.g., weighing paper, gloves, wipes), and spill cleanup materials.

o This waste is classified as hazardous and must be segregated from non-hazardous
laboratory waste.

e Containment:
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o Place the solid 6-methoxyflavone waste in its original container if possible, or a
designated, compatible, and sealable container.

o The container must be in good condition, with no leaks or cracks.

o For contaminated lab supplies, double-bag them in clear plastic bags to allow for visual
inspection.[3]

e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."

o The label must include the full chemical name: "6-Methoxyflavone" and its CAS number
(26964-24-9).

o Indicate the approximate quantity of the waste.

e Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

o This area should be secure and away from incompatible materials.

o Ensure the container is kept closed except when adding waste.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup.

o Provide them with the necessary information about the waste stream.

o Do not attempt to transport the hazardous waste yourself unless you are trained and
authorized to do so.

o Documentation:
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o Maintain a record of the waste generated, including the chemical name, quantity, and date
of disposal request.

o Retain any documentation provided by the waste disposal service, such as a waste
transfer note.

VI. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 6-methoxyflavone.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 6-methoxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b191845#6-methoxyflavone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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